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Compound of Interest

Compound Name:
4-Chloro-2-methoxy-6-

methylpyridine

CAS No.: 1227594-01-5

Cat. No.: B3224209

Get Quote

Document Type: Technical Whitepaper & Experimental Guide Target Compound: 4-Chloro-2-
methoxy-6-methylpyridine CAS Registry Number: 1227594-01-5 Formula: C₇H₈ClNO

Molecular Weight: 157.60 g/mol

Executive Summary
4-Chloro-2-methoxy-6-methylpyridine is a trisubstituted pyridine derivative serving as a

critical electrophilic scaffold in medicinal chemistry. Its structural asymmetry—featuring a

chloro- group at the para position relative to the nitrogen, flanked by methoxy and methyl

substituents—makes it a versatile intermediate for Suzuki-Miyaura cross-couplings and SₙAr

reactions.

Critical Insight: Unlike common commodity chemicals, this compound lacks extensive public

physicochemical data (melting point/decomposition profiles). Consequently, this guide provides

a predicted property profile based on Structure-Activity Relationships (SAR) and details a self-

validating experimental protocol to determine its exact thermal behavior in your laboratory.
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Physicochemical Profile & Predictive Analysis[1]
Structural Identity[2]

IUPAC Name: 4-Chloro-2-methoxy-6-methylpyridine[1]

Isomer Distinction: Do not confuse with 2-chloro-4-methoxy-6-methylpyridine or pyrimidine

analogs (e.g., CAS 97041-37-7). The target molecule is a pyridine ring.[2][1][3][4]

Precursor: Derived from 2-methoxy-6-methylpyridin-4-ol (CAS 53603-12-6).[4][5][6][7][8]

Predicted Thermal Properties
Based on the analysis of structural analogs (e.g., 2,6-dichloro-4-methylpyridine and 2-chloro-6-

methylpyridine), the following properties are estimated.

Property Predicted Value Confidence Rationale

Physical State
Low-Melting Solid or

Oil
High

Loss of H-bond donor

(OH -> Cl)

significantly lowers

MP compared to

precursor.

Melting Point 25°C – 55°C Medium

Analogs like 2,4-

dichloro-6-

methylpyridine melt at

~40-44°C.

Boiling Point 210°C – 225°C High

Estimated from 2-

chloro-6-

methylpyridine (bp

194°C) + methoxy

contribution.

Solubility High (Organic) High

Lipophilic nature (logP

~2.2) ensures

solubility in DCM,

EtOAc, THF.
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Application Note: Due to the predicted low melting point, this compound may exist as a semi-

solid or "slush" at room temperature. It requires cold storage to maintain a discrete solid form.

Synthesis & Stability Logic
Synthesis Pathway
The thermal stability of the final product is often dictated by impurities from its synthesis. The

standard route involves the chlorination of the 4-hydroxy tautomer.

2-Methoxy-6-methylpyridin-4-ol
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MP: >150°C

Phosphoryl Intermediate
(Transient)

 Chlorination

POCl3
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Click to download full resolution via product page

Figure 1: Synthetic pathway from the hydroxypyridine precursor. Note that complete removal of

POCl₃ and acidic byproducts is essential for the thermal stability of the methoxy group.

Thermal Stability Risks
Demethylation: At temperatures >200°C, or in the presence of Lewis acids (residual

synthesis reagents), the methoxy group can cleave to form the pyridone.

Hydrolysis: The 4-chloro position is deactivated by the 2-methoxy group but can still undergo

hydrolysis under vigorous acidic/basic conditions at high heat.

Storage: Store under inert gas (Argon/Nitrogen) at 2–8°C.
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Experimental Protocols: Determination of Thermal
Properties
Since literature values are scarce, use these protocols to characterize your specific lot.

Differential Scanning Calorimetry (DSC) Protocol
Objective: Determine the precise Melting Point (MP) and check for polymorphism.

Equipment: DSC 2500 (TA Instruments) or equivalent. Sample Mass: 3–5 mg in a Tzero

Aluminum Pan (Hermetically sealed).

Workflow:

Equilibration: Cool to -40°C to ensure the sample is fully solid.

Ramp 1: Heat at 10°C/min to 150°C.

Observation: Look for an endothermic peak (Melting). Calculate onset temperature (

).

Cooling: Cool at 10°C/min back to -40°C.

Observation: Look for crystallization exotherm. If absent, the sample may form a glass.

Ramp 2: Heat at 10°C/min to 150°C.

Validation: Confirm the melting peak from Ramp 1.

Thermogravimetric Analysis (TGA) Protocol
Objective: Determine the Decomposition Temperature (

) and Volatility.

Equipment: TGA 5500 or equivalent. Atmosphere: Nitrogen (Inert) at 25 mL/min.

Workflow:
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Tare: Calibrate empty platinum pan.

Load: Add 5–10 mg of sample.

Ramp: Heat from 30°C to 400°C at 10°C/min.

Analysis:

: Temperature at 5% mass loss. (Likely evaporation for this low MW compound).

Inflection Point: First derivative peak indicating chemical decomposition.

Strategic Application in Drug Development
This compound is a "Handle-Equipped" scaffold. The 4-chloro position is the primary reactive

site for cross-coupling, while the 2-methoxy and 6-methyl groups provide steric bulk and

electronic modulation.
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Figure 2: Chemoselectivity profile. The C4-Chloro site is the most labile under Pd-catalyzed

conditions, making this an excellent "Head" group for bi-aryl synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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